2-Oxo-2-(2-thienyl)ethyl 3-[(4-methylbenzoyl)amino]benzoate
2-Oxo-2-(2-thienyl)ethyl 3-[(4-methylbenzoyl)amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
672340-87-3
VCID:
VC0437460
InChI:
InChI=1S/C21H17NO4S/c1-14-7-9-15(10-8-14)20(24)22-17-5-2-4-16(12-17)21(25)26-13-18(23)19-6-3-11-27-19/h2-12H,13H2,1H3,(H,22,24)
SMILES:
CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OCC(=O)C3=CC=CS3
Molecular Formula:
C21H17NO4S
Molecular Weight:
379.4g/mol
2-Oxo-2-(2-thienyl)ethyl 3-[(4-methylbenzoyl)amino]benzoate
CAS No.: 672340-87-3
Main Products
VCID: VC0437460
Molecular Formula: C21H17NO4S
Molecular Weight: 379.4g/mol
![2-Oxo-2-(2-thienyl)ethyl 3-[(4-methylbenzoyl)amino]benzoate - 672340-87-3](/images/no_structure.jpg)
| CAS No. | 672340-87-3 |
|---|---|
| Product Name | 2-Oxo-2-(2-thienyl)ethyl 3-[(4-methylbenzoyl)amino]benzoate |
| Molecular Formula | C21H17NO4S |
| Molecular Weight | 379.4g/mol |
| IUPAC Name | (2-oxo-2-thiophen-2-ylethyl) 3-[(4-methylbenzoyl)amino]benzoate |
| Standard InChI | InChI=1S/C21H17NO4S/c1-14-7-9-15(10-8-14)20(24)22-17-5-2-4-16(12-17)21(25)26-13-18(23)19-6-3-11-27-19/h2-12H,13H2,1H3,(H,22,24) |
| Standard InChIKey | DJDUUEWLUPFIPY-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OCC(=O)C3=CC=CS3 |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OCC(=O)C3=CC=CS3 |
| PubChem Compound | 1422138 |
| Last Modified | Nov 11 2021 |
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